Cas no 2783-72-4 (Benzothiazolium,3-methyl-2-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1))

Benzothiazolium,3-methyl-2-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1) structure
2783-72-4 structure
Product name:Benzothiazolium,3-methyl-2-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1)
CAS No:2783-72-4
MF:C17H15IN2S2
MW:438.348873376846
CID:281572
PubChem ID:17728

Benzothiazolium,3-methyl-2-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzothiazolium,3-methyl-2-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1)
    • (2E)-3-methyl-2-[(3-methyl-1,3-benzothiazol-3-ium-2-yl)methylidene]-1,3-benzothiazole,iodide
    • DTXSID50950506
    • 3-Methyl-2-[(3-methyl-1,3-benzothiazol-2(3H)-ylidene)methyl]-1,3-benzothiazol-3-ium iodide
    • 2783-72-4
    • Inchi: InChI=1S/C17H15N2S2.HI/c1-18-12-7-3-5-9-14(12)20-16(18)11-17-19(2)13-8-4-6-10-15(13)21-17;/h3-11H,1-2H3;1H/q+1;/p-1
    • InChI Key: UDQIDVMRMHXSSK-UHFFFAOYSA-M
    • SMILES: [I-].C1=CC=C2N(/C(=C/C3SC4=CC=CC=C4[N+]=3C)/SC2=C1)C

Computed Properties

  • Exact Mass: 422.8544
  • Monoisotopic Mass: 437.972133
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 387
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.7

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 7.12

Benzothiazolium,3-methyl-2-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1) Related Literature

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